Cas no 915092-85-2 (Atorvastatin Allyl Ester)

Atorvastatin Allyl Ester is a synthetic intermediate derived from Atorvastatin, a well-known statin used to lower cholesterol. This esterified form introduces an allyl group, enhancing its utility in pharmaceutical synthesis and research applications. The allyl ester moiety offers improved reactivity for further chemical modifications, making it valuable in the development of prodrugs or derivative compounds. Its stability and solubility properties facilitate controlled reactions in organic and medicinal chemistry workflows. As a key building block, Atorvastatin Allyl Ester is particularly useful in exploring structure-activity relationships or optimizing pharmacokinetic profiles in drug discovery.

Atorvastatin Allyl Ester structure

Product name:Atorvastatin Allyl Ester

CAS No:915092-85-2

MF:C₃₆H₃₉N₂O₅F

MW:598.70366

CID:1059151

PubChem ID:70651915

Atorvastatin Allyl Ester Chemical and Physical Properties

Names and Identifiers

- Atorvastatin Allyl Ester
- Atorvastatin Ellyl Ester
- prop-2-enyl (3R,5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate
- CHEMBL3753688
- SCHEMBL12072456
- DTXSID20742612
- 915092-85-2
- Prop-2-en-1-yl (3R,5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-(propan-2-yl)-1H-pyrrol-1-yl]-3,5-dihydroxyheptanoate
- 2-(4-Fluorophenyl)-?,?-dihydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic Acid 2-Propenyl Ester
- (?R,?R)-2-(4-Fluorophenyl)-?,?-dihydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic Acid 2-Propen-1-yl Ester
- 2-(4-Fluorophenyl)-beta,delta-dihydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic Acid 2-Propenyl Ester; (betaR,deltaR)-2-(4-Fluorophenyl)-beta,delta-dihydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic Acid 2-Propen-1-yl Ester;
- Inchi： InChI=1S/C36H39FN2O5/c1-4-21-44-31(42)23-30(41)22-29(40)19-20-39-34(24(2)3)33(36(43)38-28-13-9-6-10-14-28)32(25-11-7-5-8-12-25)35(39)26-15-17-27(37)18-16-26/h4-18,24,29-30,40-41H,1,19-23H2,2-3H3,(H,38,43)/t29-,30-/m1/s1
- InChI Key： UCJZSDSELLJXGC-LOYHVIPDSA-N
- SMILES： CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)OCC=C)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4

Computed Properties

Exact Mass: 598.28400
Monoisotopic Mass: 598.28430051g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 44
Rotatable Bond Count: 15
Complexity: 897
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.9
Topological Polar Surface Area: 101Å²

Experimental Properties

PSA: 104.28000
LogP: 7.34220

Atorvastatin Allyl Ester Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	A791710-25mg	Atorvastatin Allyl Ester	915092-85-2	25mg	$ 127.00	2023-04-19
SHENG KE LU SI SHENG WU JI SHU	sc-394144-100 mg	Atorvastatin Allyl Ester,	915092-85-2	100MG	￥2,482.00	2023-07-11
TRC	A791710-1g	Atorvastatin Allyl Ester	915092-85-2	1g	$ 1579.00	2023-04-19
TRC	A791710-50mg	Atorvastatin Allyl Ester	915092-85-2	50mg	$ 161.00	2023-04-19
TRC	A791710-500mg	Atorvastatin Allyl Ester	915092-85-2	500mg	$ 879.00	2023-04-19
TRC	A791710-250mg	Atorvastatin Allyl Ester	915092-85-2	250mg	$ 488.00	2023-04-19
TRC	A791710-100mg	Atorvastatin Allyl Ester	915092-85-2	100mg	$ 276.00	2023-04-19
SHENG KE LU SI SHENG WU JI SHU	sc-394144-100mg	Atorvastatin Allyl Ester,	915092-85-2	100mg	￥2482.00	2023-09-05
A2B Chem LLC	AH87823-50mg	Atorvastatin Ellyl Ester	915092-85-2	50mg	$4113.00	2024-07-18